Bay-73-1449

• Molecular Formula: C26H23N3O3
• Molecular Weight: 425.5 g/mol
• InChI: InChI=1S/C26H23N3O3/c30-26(31)24(15-19-7-3-1-4-8-19)29-25-16-23(27-18-28-25)21-11-13-22(14-12-21)32-17-20-9-5-2-6-10-20/h1-14,16,18,24H,15,17H2,(H,30,31)(H,27,28,29)/t24-/m0/s1
• InChIKey: RRYFPNITZGCUPZ-DEOSSOPVSA-N

BAY 73-1449: A Selective Prostacyclin (IP) Receptor Antagonist for Cardiovascular and Inflammatory Research

BAY 73-1449 (CAS 693790-96-4) is a small molecule prostacyclin (IP) receptor antagonist with a pyrimidine-based chemical scaffold [1]. It is characterized by its high potency in cAMP assays, with reported IC50 values of less than 0.1 nM in human HEL cells and rat dorsal root ganglion (DRG) . The compound has been investigated for its ability to modulate vascular tone and shunt flow in preclinical models of portal hypertension [2].

Selective IP receptor probe for prostacyclin signaling pathway studies

Supports in vitro cAMP-based IP receptor blockade assays

Enables in vivo investigation of IP-mediated shunt flow modulation in portal hypertension models

• [1] PubChem. (2025). BAY-73-1449. National Center for Biotechnology Information. CID 11743147. View Source
• [2] Bexis, S., et al. (2008). Vascular actions of the prostacyclin receptor antagonist BAY 73-1449 in the portal hypertensive rat. European Journal of Pharmacology, 590(1-3), 322-326. View Source

Why Generic Substitution of BAY 73-1449 Is Not Advisable: Evidence-Based Differentiation Among IP Antagonists

IP receptor antagonists exhibit significant variability in potency, selectivity profile, and in vivo pharmacodynamics, precluding simple interchange. While compounds such as RO1138452 (CAY10441) and RO3244794 also target the IP receptor, their binding affinities (pKi values ranging from 6.9 to 9.3) and functional outcomes differ markedly from BAY 73-1449 . Moreover, the unique in vivo efficacy of BAY 73-1449 in reducing splenic shunt vessel outflow without affecting mesenteric inflow or portal pressure is not uniformly observed across all IP antagonists, underscoring the importance of compound-specific selection [1].

Functional potency at IP receptor may differ by orders of magnitude compared to other antagonists such as RO1138452 or RO3244794; assay conditions will not transfer directly.

In vivo vascular selectivity profile (shunt-flow reduction without altering mesenteric inflow or portal pressure) is not uniformly reported across IP antagonists; model-specific response may vary.

Binding affinity context and resulting effective concentration range differ; direct substitution may alter target engagement and off-target profile.

• [1] Bexis, S., et al. (2008). Vascular actions of the prostacyclin receptor antagonist BAY 73-1449 in the portal hypertensive rat. European Journal of Pharmacology, 590(1-3), 322-326. View Source

BAY 73-1449 Quantitative Differentiation: Comparative Potency and In Vivo Efficacy Data

Superior Functional Potency in cAMP Assays: BAY 73-1449 vs. RO1138452

BAY 73-1449 exhibits a functional IC50 of less than 0.1 nM in cAMP accumulation assays using human HEL cells and rat DRG, indicating exceptional potency at the IP receptor . In contrast, the reference IP antagonist RO1138452 demonstrates a pIC50 of 7.0 ± 0.07 for attenuating cAMP accumulation in CHO-K1 cells stably expressing the human IP receptor, corresponding to an IC50 of approximately 100 nM [1]. This represents an approximate >1000-fold higher functional potency for BAY 73-1449 in cell-based cAMP assays.

cAMP functional antagonism

Reported cross-study context

IC50 < 0.1 nM (HEL cells, DRG) vs RO1138452 IC50 ≈ 100 nM

Supports low-concentration IP receptor blockade in cellular assays

Cross-study comparison; assay platforms differ (HEL/DRG vs CHO-K1)

Evidence Dimension	Functional antagonism of cAMP accumulation
Target Compound Data	IC50 < 0.1 nM
Comparator Or Baseline	RO1138452: pIC50 7.0 ± 0.07 (IC50 ≈ 100 nM)
Quantified Difference	Approximately >1000-fold lower IC50 (higher potency)
Conditions	Human HEL cells and rat DRG (BAY 73-1449); CHO-K1 cells expressing human IP receptor (RO1138452)

Why This Matters

The >1000-fold higher functional potency of BAY 73-1449 enables the use of lower compound concentrations to achieve effective IP receptor blockade, minimizing potential off-target effects in cellular assays.

• [1] PeptideDB. (2025). RO1138452. Database Entry. View Source

In Vivo Vascular Selectivity: BAY 73-1449 Preserves Mesenteric Flow While Reducing Shunt Flow

In anesthetized portal vein-ligated Wistar rats (a model of portal hypertension), intravenous administration of BAY 73-1449 (0.1–1 mg/kg) significantly reduced splenic shunt vessel outflow compared to vehicle controls, while mesenteric inflow remained unaffected [1]. Furthermore, chronic subcutaneous treatment (1–5 mg/kg for 7 days) did not alter portal pressure or the degree of porto-systemic shunting, suggesting an acute, selective effect on shunt vessel conductance [1]. Comparable in vivo vascular selectivity data are not reported for other IP antagonists such as RO1138452 or RO3244794 in this specific model.

In vivo vascular selectivity

Class-level inference

Significant reduction in splenic shunt outflow (0.1–1 mg/kg i.v.) vs vehicle; mesenteric inflow and portal pressure unchanged

Reported selective shunt-flow modulation in portal hypertensive rat model

Data from one model; other IP antagonists lack comparable vascular selectivity data

Evidence Dimension	In vivo vascular effects in portal hypertensive rats
Target Compound Data	Splenic shunt vessel outflow: significant reduction at 0.1–1 mg/kg i.v.; mesenteric inflow: no significant change; portal pressure: unchanged at 1–5 mg/kg s.c.
Comparator Or Baseline	Vehicle control
Quantified Difference	Significant reduction in shunt flow (p<0.05 vs. vehicle) with no effect on mesenteric inflow
Conditions	Portal vein-ligated Wistar rats, acute i.v. and chronic s.c. dosing

Why This Matters

The ability of BAY 73-1449 to selectively reduce pathological shunt flow without compromising normal mesenteric perfusion or altering portal pressure distinguishes it from other IP antagonists and supports its specific utility in portal hypertension research.

• [1] Bexis, S., et al. (2008). Vascular actions of the prostacyclin receptor antagonist BAY 73-1449 in the portal hypertensive rat. European Journal of Pharmacology, 590(1-3), 322-326. View Source

Binding Affinity Comparison: BAY 73-1449 vs. RO1138452 and RO3244794

While direct Ki data for BAY 73-1449 are not reported, its functional IC50 of <0.1 nM in cAMP assays suggests high-affinity binding . In comparison, RO1138452 exhibits a pKi of 9.3 ± 0.1 (Ki ≈ 0.5 nM) in human platelets and 8.7 ± 0.06 (Ki ≈ 2 nM) in recombinant IP receptor systems . RO3244794 shows lower affinity with pKi values of 7.7 (Ki ≈ 20 nM) in human platelets and 6.9 (Ki ≈ 126 nM) in recombinant systems . The >5-fold higher estimated affinity of BAY 73-1449 relative to RO3244794, and comparable to RO1138452, positions it among the highest-affinity IP antagonists.

Binding affinity context

Data to verify

Estimated Ki < 0.1 nM (from functional IC50) vs RO1138452 pKi 9.3 (Ki ≈ 0.5 nM) vs RO3244794 pKi 7.7 (Ki ≈ 20 nM)

Estimated affinity context; may support lower concentration use than RO3244794

Direct binding data not reported for BAY 73-1449; class-level inference

Evidence Dimension	Binding affinity for human IP receptor
Target Compound Data	Functional IC50 < 0.1 nM (estimated Ki < 0.1 nM based on functional potency)
Comparator Or Baseline	RO1138452: pKi 9.3 ± 0.1 (Ki ≈ 0.5 nM); RO3244794: pKi 7.7 (Ki ≈ 20 nM) in human platelets
Quantified Difference	BAY 73-1449 exhibits >5-fold higher affinity than RO3244794 and is comparable to RO1138452
Conditions	Human HEL cells (functional), human platelets (binding)

Why This Matters

High-affinity binding correlates with lower effective concentrations in vivo and in vitro, reducing the risk of off-target pharmacology and improving the signal-to-noise ratio in IP receptor blockade experiments.

BAY 73-1449 Recommended Application Scenarios in Cardiovascular and Inflammatory Disease Research

Investigating the Role of Prostacyclin Signaling in Portal Hypertension

BAY 73-1449 is uniquely suited for studies examining the contribution of IP receptor activation to splanchnic hyperemia and porto-systemic shunting in portal hypertension. Its demonstrated ability to acutely reduce shunt vessel flow without altering mesenteric inflow or portal pressure [1] makes it a precise tool for dissecting IP-mediated vascular changes in this pathology.

High-Potency IP Receptor Blockade in Cellular cAMP Signaling Assays

With an IC50 of less than 0.1 nM in cAMP accumulation assays , BAY 73-1449 enables robust and complete IP receptor antagonism at low nanomolar concentrations, minimizing compound interference in high-throughput screening or complex co-culture experiments. Its superior potency over alternatives like RO1138452 (IC50 ≈ 100 nM) provides a wider therapeutic window for in vitro studies.

In Vivo Studies of Prostacyclin-Mediated Vascular Regulation

The vascular selectivity profile of BAY 73-1449—reducing shunt flow while sparing mesenteric inflow—supports its use in preclinical models of cardiovascular disease where IP receptor overactivation contributes to pathological vasodilation. Researchers can employ BAY 73-1449 to specifically interrogate IP receptor function in vivo without confounding effects on baseline vascular tone [1].

Application

Selection Property

Validation Focus

Prostacyclin signaling in portal hypertension models

Vascular selectivity profile

Shunt-flow reduction without altering mesenteric inflow or portal pressure

Cellular cAMP signaling assays

Low-concentration IP receptor probe

Achieve IP receptor blockade at low nanomolar concentrations

In vivo prostacyclin-mediated vascular regulation studies

In vivo vascular selectivity

Selective shunt-flow modulation; baseline perfusion maintenance

• [1] Bexis, S., et al. (2008). Vascular actions of the prostacyclin receptor antagonist BAY 73-1449 in the portal hypertensive rat. European Journal of Pharmacology, 590(1-3), 322-326. View Source